Mesembrine
Mesembrine
Brand Name:
Vulcanchem
CAS No.:
468-53-1
VCID:
VC20780856
InChI:
InChI=1S/C17H23NO3/c1-18-9-8-17(7-6-13(19)11-16(17)18)12-4-5-14(20-2)15(10-12)21-3/h4-5,10,16H,6-9,11H2,1-3H3/t16-,17-/m1/s1
SMILES:
CN1CCC2(C1CC(=O)CC2)C3=CC(=C(C=C3)OC)OC
Molecular Formula:
C17H23NO3
Molecular Weight:
289.4 g/mol
Mesembrine
CAS No.: 468-53-1
Cat. No.: VC20780856
Molecular Formula: C17H23NO3
Molecular Weight: 289.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 468-53-1 |
|---|---|
| Molecular Formula | C17H23NO3 |
| Molecular Weight | 289.4 g/mol |
| IUPAC Name | (3aR,7aR)-3a-(3,4-dimethoxyphenyl)-1-methyl-2,3,4,5,7,7a-hexahydroindol-6-one |
| Standard InChI | InChI=1S/C17H23NO3/c1-18-9-8-17(7-6-13(19)11-16(17)18)12-4-5-14(20-2)15(10-12)21-3/h4-5,10,16H,6-9,11H2,1-3H3/t16-,17-/m1/s1 |
| Standard InChI Key | DAHIQPJTGIHDGO-IAGOWNOFSA-N |
| Isomeric SMILES | CN1CC[C@@]2([C@H]1CC(=O)CC2)C3=CC(=C(C=C3)OC)OC |
| SMILES | CN1CCC2(C1CC(=O)CC2)C3=CC(=C(C=C3)OC)OC |
| Canonical SMILES | CN1CCC2(C1CC(=O)CC2)C3=CC(=C(C=C3)OC)OC |
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